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Compound of Interest

Compound Name: Myosmine

Cat. No.: B191914 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for working with Myosmine, a minor tobacco alkaloid also found in

various foods. Adherence to these procedures is critical to ensure personal safety and maintain

the integrity of your research.

Immediate Safety and Hazard Information
Myosmine is classified as a hazardous substance and requires careful handling to avoid

adverse health effects. It is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[1][2]

Hazard Classifications:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)[1]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system[2][3]
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While specific occupational exposure limits for Myosmine have not been established by major

regulatory bodies, the following toxicity data is available[4]:

Parameter Value Species

Oral LD50 1875 mg/kg Rat

Intraperitoneal LD50 190 mg/kg Rat

Operational Plan for Handling Myosmine
This step-by-step guide outlines the necessary procedures for the safe handling of Myosmine
from receipt to disposal.

Pre-Handling Preparations
Consult the Safety Data Sheet (SDS): Before working with Myosmine, thoroughly read and

understand its SDS.[4]

Engineering Controls: All work with Myosmine, especially when handling the solid form or

preparing solutions, must be conducted in a certified chemical fume hood to prevent

inhalation of dust or vapors.[4] Ensure that eyewash stations and safety showers are readily

accessible.[4]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Myosmine:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.[1]

Lab Coat: A standard laboratory coat must be worn.[1]

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH/MSHA-approved respirator is required.[4]
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Receiving and Storage: Upon receipt, store Myosmine in a tightly sealed container in a cool,

dry, and well-ventilated area.[1] It is sensitive to moisture and temperature.[5]

Weighing and Solution Preparation:

Perform all weighing and solution preparation within a chemical fume hood.[5]

Avoid the formation of dust.[1]

Myosmine is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide.

General Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1]

Spill and Emergency Procedures
Spill Response:

In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

For solid spills, sweep up the material and place it into a suitable, labeled container for

disposal.[1] Avoid creating dust.[1]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

[1]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse mouth.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan
Waste Classification: Myosmine and any materials contaminated with it are considered

hazardous waste.[4]

Containerization:

Collect Myosmine waste in a designated, leak-proof, and clearly labeled container.[4] The

label should include "Hazardous Waste" and the chemical name.[4]

Keep the waste container securely closed when not in use.[4]

Disposal Route:

Do not dispose of Myosmine down the drain or in regular trash.[4]

Disposal must be handled through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.[4]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The defaced or removed original label should be

followed by disposal according to institutional guidelines.[4]

Experimental Protocol: In Vitro Nitrosation of
Myosmine
The following is a summary of the methodology used in the study "Investigation of the Reaction

of Myosmine with Sodium Nitrite in vitro and in Rats," which is a key experiment involving this

compound.

Objective: To investigate the reaction of Myosmine with sodium nitrite under acidic conditions.

Materials:

Myosmine
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Sodium Nitrite (NaNO₂)

HPLC-grade solvents

Procedure:

A solution of Myosmine (5.5 mM) and NaNO₂ was prepared.

The reaction was carried out at both pH 3.57 and pH 1.5.

The reaction mixture was analyzed using High-Performance Liquid Chromatography (HPLC)

to identify the products.

The primary product, 4-hydroxy-1-(3-pyridyl)-1-butanone (HPB), was identified by comparing

its retention time and mass spectrometry data to a known standard.

Caution: The products of this reaction, such as N-nitrosonornicotine (NNN) and 4-

(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), are known carcinogens and should be

handled with extreme care in a well-ventilated hood with appropriate personal protective

equipment.[5]
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Caption: A workflow diagram illustrating the key steps for the safe handling of Myosmine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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